4-(2-Propan-2-yloxyphenyl)oxan-4-ol

• IUPAC Name: 4-(2-propan-2-yloxyphenyl)oxan-4-ol
• InChI: InChI=1S/C14H20O3/c1-11(2)17-13-6-4-3-5-12(13)14(15)7-9-16-10-8-14/h3-6,11,15H,7-10H2,1-2H3
• InChI Key: RDRZDEZMPWDWEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C2(CCOCC2)O
• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol

Description

4-(2-Propan-2-yloxyphenyl)oxan-4-ol is a substituted oxane (tetrahydropyran) derivative featuring a hydroxyl group at the 4-position of the oxane ring and a 2-isopropoxyphenyl substituent. The oxane backbone provides rigidity, while the isopropyloxy group on the phenyl ring introduces steric bulk and lipophilicity.

Comparison with Similar Compounds

Structural Analogues of Oxane Derivatives

(a) 4-(Oxiran-2-yl)oxan-4-ol

• Molecular Formula : C₇H₁₂O₃
• Key Features : Contains an epoxide (oxirane) group instead of the 2-isopropoxyphenyl substituent. The epoxide enhances reactivity, making it useful in ring-opening reactions.
• Synthesis: Not detailed in the provided evidence, but similar oxane derivatives are often synthesized via cyclization or substitution reactions .
• Applications : Epoxide-containing oxanes are intermediates in drug synthesis (e.g., β-blockers) or polymer chemistry.

Property	4-(2-Propan-2-yloxyphenyl)oxan-4-ol (Inferred)	4-(Oxiran-2-yl)oxan-4-ol
Molecular Formula	C₁₄H₂₀O₃ (estimated)	C₇H₁₂O₃
Functional Groups	Oxane-4-ol, isopropoxyphenyl	Oxane-4-ol, epoxide
Reactivity	Moderate (ether stability)	High (epoxide reactivity)
Lipophilicity (LogP)	Higher (aromatic substituent)	Lower

(b) YOK-1204 [(R)-1-(4-(Benzyloxy)-3-phenethoxyphenoxy)-3-(isopropylamino)propan-2-ol]

• Molecular Formula: C₂₈H₃₅NO₅
• Key Features: Shares an isopropylamino-propan-2-ol moiety and aromatic ethers but is more complex, with benzyloxy and phenethoxy groups.
• Synthesis: Prepared via nucleophilic substitution of epoxide with propan-2-amine in methanol (24% yield after chromatography) .
• Applications: Likely evaluated for biological activity due to its amino alcohol structure, common in adrenergic or antiviral agents.

Substituent Effects on Physicochemical Properties

• Aromatic vs. Aliphatic Substituents : The 2-isopropoxyphenyl group in the target compound increases aromaticity and lipophilicity compared to aliphatic substituents (e.g., in 4-(oxiran-2-yl)oxan-4-ol). This may enhance membrane permeability but reduce water solubility.
• Ether Linkages : Both the target compound and YOK-1204 utilize ether bonds, which improve metabolic stability compared to ester or amide linkages.